Cas no 1220027-91-7 (3-(2-Fluoroethoxy)azetidine)

• Product Name: 3-(2-Fluoroethoxy)azetidine
• CAS No: 1220027-91-7
• MF: C₅H₁₀FNO
• MW: 119.137404918671
• MDL: MFCD13559913
• CID: 4921261
• PubChem ID: 53409221
• Update Time: 2025-11-01

3-(2-Fluoroethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-FLUOROETHOXY)AZETIDINE
• BB 0261461
• 3-(2-Fluoroethoxy)azetidine

• MDL： MFCD13559913
• Inchi： 1S/C5H10FNO/c6-1-2-8-5-3-7-4-5/h5,7H,1-4H2
• InChI Key： FDFQAIBXMIUANA-UHFFFAOYSA-N
• SMILES： FCCOC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 65.4
• XLogP3: -0.2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-(2-Fluoroethoxy)azetidine

Introduction to 3-(2-Fluoroethoxy)azetidine (CAS No: 1220027-91-7)

3-(2-Fluoroethoxy)azetidine is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. With the CAS number 1220027-91-7, this compound represents a promising scaffold for the development of novel therapeutic agents. The presence of a fluorine atom in the ethoxy group and the azetidine ring introduces specific electronic and steric effects that can modulate its interactions with biological targets, making it a valuable candidate for further exploration.

The compound's structure, characterized by a five-membered azetidine ring substituted with a 2-fluoroethoxy moiety, positions it as an intriguing molecule for drug discovery. Fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. These attributes make 3-(2-Fluoroethoxy)azetidine a particularly attractive candidate for the design of small-molecule drugs targeting various diseases.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated azetidines in medicinal chemistry. The azetidine ring itself is a versatile scaffold that has been explored in the development of antibiotics, antivirals, and anticancer agents. The introduction of fluorine at the 2-position of the ethoxy group in 3-(2-Fluoroethoxy)azetidine further enhances its utility by providing additional opportunities for fine-tuning its biological activity. This modification can influence both the electronic properties of the molecule and its spatial orientation, which are critical factors in determining its interaction with biological receptors.

One of the most compelling aspects of 3-(2-Fluoroethoxy)azetidine is its potential as a lead compound for the development of drugs that modulate enzyme activity. Enzymes play a crucial role in numerous biological pathways, and their inhibition or activation can have therapeutic implications. The fluorine atom in this compound can serve as a key pharmacophore, facilitating strong binding to enzyme active sites. This property has been exploited in the design of inhibitors for enzymes involved in metabolic disorders, inflammatory diseases, and cancer.

Recent studies have highlighted the importance of fluorinated azetidines in addressing unmet medical needs. For instance, research has demonstrated that compounds containing this motif can exhibit potent inhibitory effects on kinases, which are overactive in many types of cancer. The ability to selectively target these kinases without affecting other enzymes is a significant advantage, as it can minimize side effects associated with broad-spectrum inhibitors. 3-(2-Fluoroethoxy)azetidine has shown promise in preclinical studies as a kinase inhibitor, suggesting its potential as a foundation for new anticancer therapies.

The synthesis of 3-(2-Fluoroethoxy)azetidine presents an interesting challenge due to the need to introduce both the fluorine atom and the azetidine ring in a controlled manner. Advances in synthetic methodologies have enabled chemists to construct this complex molecule with high precision. Techniques such as nucleophilic substitution reactions and transition-metal-catalyzed cross-coupling reactions have been particularly useful in achieving this goal. These methods not only allow for efficient synthesis but also provide opportunities for introducing additional functional groups or modifications to enhance biological activity.

The pharmacological profile of 3-(2-Fluoroethoxy)azetidine is still being elucidated, but initial findings suggest that it may have broad applications across multiple therapeutic areas. Its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions makes it a versatile scaffold for drug design. Additionally, its fluorinated nature suggests that it may exhibit favorable pharmacokinetic properties, including improved bioavailability and reduced susceptibility to metabolic degradation.

In conclusion,3-(2-Fluoroethoxy)azetidine (CAS No: 1220027-91-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure and functional properties make it an excellent candidate for further investigation into developing novel therapeutic agents. As our understanding of fluorinated heterocycles continues to grow,3-(2-Fluoroethoxy)azetidine is likely to play an important role in addressing some of today's most pressing medical challenges.